Cas no 941265-29-8 (4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941265-29-8
• MF: C₁₈H₂₃N₅O₄S
• MW: 405.47132229805
• CID: 5429217
• Update Time: 2025-10-28

4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
• 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C18H23N5O4S/c1-22(2)28(24,25)15-5-3-14(4-6-15)17-21-16(13-19)18(27-17)20-7-8-23-9-11-26-12-10-23/h3-6,20H,7-12H2,1-2H3
• InChI Key： OMCRSEKNJAFLHN-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCCN3CCOCC3)O2)C=C1

Additional information on 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide (CAS: 941265-29-8)

The compound 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide (CAS: 941265-29-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxazole and sulfonamide moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications to the morpholine and oxazole rings could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's mechanism of action. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide acts as a selective inhibitor of certain kinase enzymes, which are implicated in cancer progression. The study utilized X-ray crystallography to elucidate the compound's binding mode within the kinase active site, providing valuable insights for the design of next-generation kinase inhibitors.

In addition to its anti-inflammatory and anticancer potential, recent preclinical studies have explored the compound's pharmacokinetic properties. A 2023 report in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide in animal models. The results indicated favorable oral bioavailability and a manageable metabolic profile, suggesting its suitability for further development as an oral therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for additional toxicity studies and formulation optimization to address issues such as solubility and stability. The review also emphasized the importance of identifying biomarkers to predict patient response, which could facilitate personalized medicine approaches.

In conclusion, 4-(4-cyano-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide (CAS: 941265-29-8) represents a promising candidate for therapeutic development, with demonstrated activity in inflammation and oncology. Ongoing research efforts are focused on optimizing its structure, understanding its mechanism of action, and addressing translational challenges. Future studies will be critical in determining its potential to advance into clinical trials and ultimately benefit patients.